Cas no 79247-96-4 (Ethyl 4,5-dimethylthiazole-2-carboxylate)

• Product Name: Ethyl 4,5-dimethylthiazole-2-carboxylate
• CAS No: 79247-96-4
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD14654437
• CID: 533114
• PubChem ID: 22934862
• Update Time: 2025-06-15

Ethyl 4,5-dimethylthiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-dimethylthiazole-2-carboxylate
• ethyl 4,5-dimethyl-1,3-thiazole-2-carboxylate
• 2-Thiazolecarboxylic acid,4,5-dimethyl-,ethyl ester
• 4,5-Dimethyl-thiazol-2-carbonsaeure-aethylester
• 4,5-dimethyl-thiazole-2-carboxylic acid ethyl ester
• CS-0361554
• CF-0746
• SCHEMBL1503950
• MFCD14654437
• 79247-96-4
• Ethyl4,5-dimethylthiazole-2-carboxylate
• AKOS010644220
• DTXSID10629089

• MDL： MFCD14654437
• Inchi： 1S/C8H11NO2S/c1-4-11-8(10)7-9-5(2)6(3)12-7/h4H2,1-3H3
• InChI Key： SDDWDLQDWDNKSS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(C)=C1C

Computed Properties

• Exact Mass: 185.05100
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 1.93660

Additional information on Ethyl 4,5-dimethylthiazole-2-carboxylate

Recent Advances in the Study of Ethyl 4,5-dimethylthiazole-2-carboxylate (CAS: 79247-96-4) in Chemical Biology and Pharmaceutical Research

Ethyl 4,5-dimethylthiazole-2-carboxylate (CAS: 79247-96-4) is a thiazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This compound, in particular, has been the subject of several studies aimed at exploring its synthetic utility, mechanism of action, and therapeutic potential. This research brief provides an overview of the latest findings related to Ethyl 4,5-dimethylthiazole-2-carboxylate, highlighting its significance in the field.

Recent studies have focused on the synthesis and structural modification of Ethyl 4,5-dimethylthiazole-2-carboxylate to enhance its biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that introducing specific functional groups at the 2-carboxylate position could significantly improve the compound's binding affinity to target proteins. The researchers utilized molecular docking and in vitro assays to identify derivatives with potent inhibitory effects against key enzymes involved in inflammatory pathways. These findings suggest that Ethyl 4,5-dimethylthiazole-2-carboxylate could serve as a promising scaffold for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, Ethyl 4,5-dimethylthiazole-2-carboxylate has also been investigated for its role in cancer therapy. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those with high expression of oncogenic kinases. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, making it a candidate for further development as an anticancer agent. The study also highlighted the importance of the ethyl ester moiety in maintaining the compound's stability and bioavailability.

Another area of interest is the use of Ethyl 4,5-dimethylthiazole-2-carboxylate as a building block in the synthesis of more complex heterocyclic compounds. A 2023 paper in Organic Letters described a novel multicomponent reaction that leverages this compound to generate libraries of thiazole-based hybrids with potential applications in drug discovery. The researchers emphasized the versatility of Ethyl 4,5-dimethylthiazole-2-carboxylate in facilitating the construction of diverse molecular architectures, which could accelerate the discovery of new bioactive molecules.

Despite these promising findings, challenges remain in the development of Ethyl 4,5-dimethylthiazole-2-carboxylate-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable tool for chemical biology research and a potential lead compound for drug development. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties.

In conclusion, Ethyl 4,5-dimethylthiazole-2-carboxylate (CAS: 79247-96-4) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic utility, biological activities, and potential therapeutic applications. As research continues, this compound is likely to play an increasingly important role in the discovery and development of new drugs targeting a range of diseases.